Cas no 2138132-02-0 (Benzenamine, N-(1-methylethyl)-4-(2-pyrazinyl)-)

• Product Name: Benzenamine, N-(1-methylethyl)-4-(2-pyrazinyl)-
• CAS No: 2138132-02-0
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 5279556
• Update Time: 2025-10-20

Benzenamine, N-(1-methylethyl)-4-(2-pyrazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1-methylethyl)-4-(2-pyrazinyl)-

• Inchi： 1S/C13H15N3/c1-10(2)16-12-5-3-11(4-6-12)13-9-14-7-8-15-13/h3-10,16H,1-2H3
• InChI Key： LBUXMWVKZACWNC-UHFFFAOYSA-N
• SMILES： C1(NC(C)C)=CC=C(C2=NC=CN=C2)C=C1

Additional information on Benzenamine, N-(1-methylethyl)-4-(2-pyrazinyl)-

Benzenamine, N-(1-methylethyl)-4-(2-pyrazinyl) and Its Significance in Modern Chemical Research

Benzenamine, N-(1-methylethyl)-4-(2-pyrazinyl) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2138132-02-0, represents a fascinating blend of aromatic and heterocyclic structures, making it a valuable candidate for various applications in drug discovery and material science. The unique structural features of this molecule, including its benzenamine core and the presence of substituents such as 1-methylethyl and 2-pyrazinyl groups, contribute to its distinct chemical properties and potential biological activities.

The< strong>benzenamine moiety is a well-known aromatic amine that serves as a fundamental building block in organic synthesis. Its ability to participate in various chemical reactions, such as nucleophilic aromatic substitution and condensation reactions, makes it highly versatile. The introduction of the< strong>1-methylethyl (isopropyl) group at the para position relative to the amine functionality enhances the compound's steric hindrance, which can influence its reactivity and interaction with biological targets. Additionally, the< strong>2-pyrazinyl group adds a heterocyclic component to the molecule, which is known for its role in modulating biological pathways and enhancing drug-like properties.

In recent years, there has been a growing interest in exploring the therapeutic potential of compounds that incorporate both benzenamine and pyrazinyl moieties. The< strong>pyrazinyl group is particularly noteworthy due to its presence in several pharmacologically active molecules. For instance, pyrazine derivatives have been studied for their anti-inflammatory, antiviral, and anticancer properties. The combination of these structural elements in< strong>Benzenamine, N-(1-methylethyl)-4-(2-pyrazinyl) suggests that it may exhibit similar biological activities or serve as a lead compound for further derivatization.

The synthesis of< strong>Benzenamine, N-(1-methylethyl)-4-(2-pyrazinyl) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated benzenamines followed by functionalization at the pyrazinyl position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the desired substituents with high precision. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in a laboratory setting.

The pharmacological evaluation of< strong>Benzenamine, N-(1-methylethyl)-4-(2-pyrazinyl) has been a subject of considerable research interest. Preclinical studies have demonstrated that this compound exhibits promising activity against various disease models. Specifically, its ability to interact with biological targets such as enzymes and receptors has been explored in the context of developing novel therapeutic agents. The< strong>1-methylethyl group's steric influence on the benzenamine core appears to modulate binding affinity, potentially enhancing drug efficacy.

In addition to its pharmaceutical applications, Benzenamine, N-(1-methylethyl)-4-(2-pyrazinyl) has shown potential in material science research. Its unique structural features make it suitable for designing advanced materials with tailored properties. For example, derivatives of this compound have been investigated for their applications in organic electronics and catalysis. The ability of< strong>Benzenamine, N-(1-methylethyl)-4-(2-pyrazinyl) to form stable complexes with metals has also been explored in coordination chemistry studies.

The latest research trends indicate that there is significant potential for further exploration of< strong>Benzenamine, N-(1-methylethyl)-4-(2-pyrazinyl). Advances in computational chemistry have enabled researchers to predict the biological activity of this compound more accurately before conducting expensive wet-lab experiments. Additionally, innovative synthetic methodologies are being developed to improve the accessibility of complex derivatives. These advancements are expected to accelerate the discovery of new drugs and materials based on this versatile compound.

In conclusion,< strong>Benzenamine, N-(1-methylethyl)-4-(2-pyrazinyl), with its CAS number 2138132-02-0, represents a significant contribution to modern chemical research. Its unique structural composition and functional groups make it a valuable candidate for pharmaceutical development and material science applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and innovation.